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Compound of Interest

Compound Name: Edcme

Cat. No.: B1211449 Get Quote

Disclaimer: The term "Edcme" is not found in the scientific literature and is presumed to be a

typographical error. This guide focuses on the widely used chemical reagent EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide), a common crosslinking agent in biological experiments.

Additionally, this guide will touch upon EDCs (Endocrine-Disrupting Chemicals), as the user's

request for information on signaling pathways is highly relevant to this class of compounds.

This technical guide is intended for researchers, scientists, and drug development

professionals. It provides an in-depth overview of the preliminary considerations for using EDC

in experimental settings, with a focus on its application as a crosslinking agent.

Part 1: EDC (1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide) as a
Crosslinking Agent
EDC is a zero-length crosslinker that facilitates the formation of amide bonds between

carboxylate and amine groups.[1][2] It is a valuable tool for bioconjugation, such as coupling

proteins, peptides, or nucleic acids.[1][3]

Chemical and Physical Properties of EDC
A summary of the key properties of EDC is presented in the table below.
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Property Value

Full Name 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

Common Acronyms EDC, EDAC, EDCI

Molecular Formula C9H17N3

Appearance White to off-white solid

Solubility Water-soluble

Optimal pH Range for Use 4.0 - 6.0

Mechanism of Action in Bioconjugation
EDC activates carboxyl groups to form a highly reactive O-acylisourea intermediate. This

intermediate can then react with a primary amine to form a stable amide bond.[1][4] However,

this intermediate is unstable in aqueous solutions and can hydrolyze, regenerating the carboxyl

group.[1][4] To improve the efficiency and stability of the reaction, N-hydroxysuccinimide (NHS)

or its water-soluble analog, Sulfo-NHS, is often used.[1][2] NHS reacts with the O-acylisourea

intermediate to form a more stable NHS ester, which then reacts with the amine.[1]
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Start: Prepare Reagents

Activate Protein #1 with
EDC and NHS/Sulfo-NHS

Optional: Quench excess EDC
and remove by-products

Conjugate with Protein #2

Optional: Quench reaction

Purify final conjugate

End: Characterize Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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